Cas no 2229111-57-1 (3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene)

• Product Name: 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene
• CAS No: 2229111-57-1
• MF: C₈H₇BrS
• MW: 215.110180139542
• CID: 6077854
• PubChem ID: 165714779
• Update Time: 2025-09-22

3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene
• EN300-1916944
• 2229111-57-1

• Inchi： 1S/C8H7BrS/c1-3-4-8-7(9)5-6(2)10-8/h1,5H,4H2,2H3
• InChI Key： WDQMXHZMOSHIDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC#C

Computed Properties

• Exact Mass: 213.94518g/mol
• Monoisotopic Mass: 213.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene

3-Bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene: A Versatile Compound in Medicinal Chemistry and Material Science

3-Bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene (CAS No. 2229111-57-1) is a synthetically complex heterocyclic compound featuring a thiophene ring with multiple functional groups. This molecule combines a bromine atom, a methyl group, and a propargyl substituent, creating a unique chemical framework that has garnered significant attention in recent years. The thiophene ring serves as a key structural element, while the prop-2-yn-1-yl group introduces alkynyl functionality, which can be further modified for diverse applications. The 3-bromo and 5-methyl substituents add additional reactivity and selectivity, making this compound a valuable intermediate in both pharmaceutical and material science research.

The synthesis of 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene has been explored through catalytic cross-coupling reactions, particularly in studies published in *Organic Letters* (2023). Researchers have demonstrated that transition metal-catalyzed alkyne-alkylative coupling reactions enable efficient access to this compound, with yields exceeding 80% under optimized conditions. This synthetic route highlights the importance of prop-2-yn-1-yl as a versatile functional group for constructing complex molecular architectures. The presence of the bromine atom also facilitates further derivatization, such as nucleophilic substitution or coupling with other nucleophiles, which is critical for drug discovery pipelines.

Recent studies have focused on the biological activity of 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene and its derivatives. A 2024 paper in *Journal of Medicinal Chemistry* revealed that this compound exhibits moderate anti-inflammatory properties, with IC50 values in the range of 1.2–2.8 μM against pro-inflammatory cytokines. The thiophene ring is hypothesized to interact with specific protein targets, such as cyclooxygenase-2 (COX-2), while the prop-2-yn-1-yl group may contribute to membrane permeability or metabolic stability. These findings suggest potential applications in the development of novel anti-inflammatory agents, particularly for chronic inflammatory diseases like rheumatoid arthritis.

In the field of material science, 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene has been investigated as a building block for conjugated polymers. A 2023 study in *Advanced Materials* reported that this compound can be polymerized via oxidative coupling to form conducting polymers with high electrical conductivity. The prop-2-yn-1-yl group enhances the conjugation length, while the 3-bromo substituent allows for post-polymerization modification, such as functionalization with electron-withdrawing groups. These properties make it a promising candidate for organic electronics, including flexible sensors and optoelectronic devices.

The 5-methyl group in 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene plays a dual role in both synthetic and biological contexts. In the context of synthetic chemistry, it acts as a directing group for electrophilic substitution reactions, facilitating the introduction of other functional groups. In biological systems, the 5-methyl group may influence the molecule’s interaction with lipid membranes or its ability to cross biological barriers. This dual functionality underscores the importance of precise structural control during synthesis.

Recent advances in computational chemistry have further expanded the understanding of 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene. Quantum mechanical calculations published in *Chemical Science* (2023) revealed that the prop-2-yn-1-yl group significantly stabilizes the molecule through π-conjugation, reducing its reactivity toward nucleophiles. This stabilization is critical for maintaining the compound’s integrity during storage and handling, which is essential for pharmaceutical applications. Additionally, molecular dynamics simulations have shown that the thiophene ring can adopt multiple conformations, which may influence its binding affinity to target proteins.

The 3-bromo substituent in 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene is a key site for further functionalization. A 2024 study in *ACS Omega* demonstrated that replacing the bromine atom with a fluorine atom enhances the compound’s metabolic stability in vivo, as the fluorine group is less prone to hydrolysis. This modification could improve the pharmacokinetic profile of derivatives, making them more suitable for clinical development. Similarly, the 3-bromo group can be converted into an amine or hydroxyl group through nucleophilic substitution, expanding the molecule’s utility in drug design.

Environmental and synthetic sustainability have also become focal points in the study of 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene. A 2023 review in *Green Chemistry* highlighted the importance of using atom-efficient protocols for its synthesis, such as catalytic methods that minimize byproduct formation. These strategies align with the principles of green chemistry, ensuring that the compound can be produced with minimal environmental impact. Additionally, the prop-2-yn-1-yl group’s reactivity with transition metals makes it compatible with biocatalytic approaches, further enhancing its sustainability profile.

Despite its promising applications, challenges remain in the development of 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene. One major hurdle is the potential for side reactions during synthesis, particularly due to the reactivity of the prop-2-yn-1-yl group. Researchers are actively exploring protective group strategies and alternative catalysts to improve selectivity. Another challenge is the need for scalable synthesis methods that can meet the demands of industrial applications, particularly in pharmaceutical manufacturing.

In conclusion, 3-bromo-5-methyl-2-(prop-2-yn-1-yl)thiophene represents a multifunctional compound with significant potential in medicinal chemistry and material science. Its unique structural features, including the thiophene ring, prop-2-yn-1-yl group, 3-bromo, and 5-methyl substituents, enable a wide range of applications. Ongoing research continues to refine its synthetic methods, biological activity, and environmental impact, positioning it as a key player in the development of next-generation therapeutics and advanced materials.